Cas no 1241683-08-8 ((1S)-1-(2,4,6-trifluorophenyl)ethan-1-amine)

• Product Name: (1S)-1-(2,4,6-trifluorophenyl)ethan-1-amine
• CAS No: 1241683-08-8
• MF: C₈H₈F₃N
• MW: 175.151032447815
• CID: 4690620
• PubChem ID: 28501495
• Update Time: 2024-03-01

(1S)-1-(2,4,6-trifluorophenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (S)-1-(2,3,6-TRIFLUOROPHENYL)ETHANAMINE
• 1-(2,3,6-Trifluorophenyl)ethanamine
• (1S)-1-(2,4,6-trifluorophenyl)ethan-1-amine

• Inchi： 1S/C8H8F3N/c1-4(12)7-5(9)2-3-6(10)8(7)11/h2-4H,12H2,1H3
• InChI Key： GDNMLHDFERVPLN-UHFFFAOYSA-N
• SMILES： FC1C(=CC=C(C=1C(C)N)F)F

Computed Properties

• Exact Mass: 175.06088375g/mol
• Monoisotopic Mass: 175.06088375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• XLogP3: 1.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes